Cas no 1627738-20-8 (3-(Trimethoxymethyl)-1,1'-biphenyl)

• Product Name: 3-(Trimethoxymethyl)-1,1'-biphenyl
• CAS No: 1627738-20-8
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 5844451
• PubChem ID: 165469818
• Update Time: 2025-06-07

3-(Trimethoxymethyl)-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1627738-20-8
• 3-(trimethoxymethyl)-1,1'-biphenyl
• EN300-37399666
• 3-(Trimethoxymethyl)-1,1'-biphenyl

• Inchi： 1S/C16H18O3/c1-17-16(18-2,19-3)15-11-7-10-14(12-15)13-8-5-4-6-9-13/h4-12H,1-3H3
• InChI Key： SJQNPJHSLICZMB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C2C=CC=CC=2)C=1)(OC)OC

Computed Properties

• Exact Mass: 258.125594432g/mol
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-(Trimethoxymethyl)-1,1'-biphenyl

Introduction to 3-(Trimethoxymethyl)-1,1'-biphenyl (CAS No. 1627738-20-8)

3-(Trimethoxymethyl)-1,1'-biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1627738-20-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative features a unique structural motif consisting of two benzene rings connected by a methylene bridge, with a trimethoxymethyl substituent attached to one of the aromatic rings. The compound's distinct chemical architecture makes it a valuable scaffold for developing novel materials and bioactive molecules.

The trimethoxymethyl group in the molecule introduces a highly reactive and functionalizable moiety, which can be leveraged for various synthetic transformations. This feature is particularly useful in medicinal chemistry, where such groups often serve as handles for further derivatization, enabling the creation of more complex and pharmacologically relevant compounds. The biphenyl core itself is well-documented for its role in enhancing molecular stability and bioavailability, making it a preferred choice in drug design.

In recent years, 3-(Trimethoxymethyl)-1,1'-biphenyl has been explored as a key intermediate in the synthesis of advanced polymers and liquid crystals. Its rigid planar structure and the presence of multiple substituents allow for precise control over molecular packing and intermolecular interactions. These properties are particularly advantageous in the development of high-performance materials with applications in optoelectronics, display technologies, and nanotechnology.

From a pharmaceutical perspective, the compound has shown promise as a building block for designing small-molecule inhibitors targeting various biological pathways. The trimethoxymethyl group can be selectively modified to introduce hydrogen bond donors or acceptors, which is crucial for optimizing binding affinity to biological targets. Additionally, the biphenyl moiety's ability to engage in π-stacking interactions enhances the compound's potential as a scaffold for kinase inhibitors or other enzyme-targeted therapeutics.

Recent studies have highlighted the utility of 3-(Trimethoxymethyl)-1,1'-biphenyl in the development of photoreactive materials. Researchers have demonstrated its incorporation into photochromic polymers, where it acts as a photosensitizer or chromophore unit. The compound's ability to undergo reversible photochemical transformations makes it an attractive candidate for applications requiring light-responsive functionalities, such as smart materials and stimuli-sensitive drug delivery systems.

The synthesis of 3-(Trimethoxymethyl)-1,1'-biphenyl typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Advanced synthetic methodologies, including cross-coupling reactions and directed ortho-metalation strategies, have been employed to introduce the desired substituents with high regioselectivity. These synthetic approaches not only highlight the compound's synthetic utility but also underscore its importance as a versatile intermediate in modern chemical synthesis.

In conclusion, 3-(Trimethoxymethyl)-1,1'-biphenyl (CAS No. 1627738-20-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for researchers working on advanced materials and pharmaceuticals. As our understanding of its chemical properties continues to evolve, so too will its role in driving innovation in both academic research and industrial applications.